Cas no 116313-86-1 (Benzonitrile,3,4-dihydroxy-5-nitro-)
116313-86-1 structure
Product Name:Benzonitrile,3,4-dihydroxy-5-nitro-
CAS No:116313-86-1
MF:C7H4N2O4
MW:180.117661476135
CID:195856
PubChem ID:5748958
Update Time:2025-04-19
Benzonitrile,3,4-dihydroxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,4-dihydroxy-5-nitro-
- 3,4-dihydroxy-5-nitrobenzonitrile
- 3,4-dihydroxy-5-nitro-benzonitrile
- BRN 6480172
- CHEMBL169891
- SCHEMBL4167481
- AKOS006276479
- BDBM50017856
- Benzonitrile, 3,4-dihydroxy-5-nitro-
- AM20020248
- 116313-86-1
- DTXSID20151346
- JRBDMOJXCREXNN-UHFFFAOYSA-N
-
- Inchi: 1S/C7H4N2O4/c8-3-4-1-5(9(12)13)7(11)6(10)2-4/h1-2,10-11H
- InChI Key: JRBDMOJXCREXNN-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C#N)=CC=1[N+](=O)[O-])O
Computed Properties
- Exact Mass: 180.01712
- Monoisotopic Mass: 180.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.69
- Boiling Point: 327.8°C at 760 mmHg
- Flash Point: 152.1°C
- Refractive Index: 1.683
- PSA: 107.39
Benzonitrile,3,4-dihydroxy-5-nitro- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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